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Compound of Interest

Compound Name: (3,4-Difluorophenyl)urea

CAS No.: 263554-12-7

Cat. No.: B2392329

Get Quote

CAS: 2366-33-8 (General analogue reference) / Note: Verify specific isomer CAS on vendor

SDS Chemical Class: Fluorinated Phenylurea[1]

Executive Summary
(3,4-Difluorophenyl)urea is a halogenated organic compound.[1] Unlike simple urea, the

presence of fluorine atoms on the phenyl ring dictates that this material must be segregated

into the "Halogenated Organic Waste" stream.[1]

Critical Prohibition: Do NOT dispose of this compound down the drain or in general "Non-

Halogenated" solvent waste.[2] Combustion of this material without proper flue gas scrubbing

releases Hydrogen Fluoride (HF), a highly corrosive and toxic gas.[1]

Chemical Profile & Hazard Assessment
Before disposal, the waste generator must understand the specific risks associated with the

compound's degradation products.[1]
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Property Specification Operational Implication

Molecular Formula C₇H₆F₂N₂O
Contains Nitrogen and

Fluorine.[3][4][5]

Combustion Byproducts CO, CO₂, NOx, HF

Must be incinerated in a facility

equipped with alkaline

scrubbers to neutralize HF.[1]

GHS Classification Irritant (Skin/Eye/Resp)

Standard PPE (Nitrile gloves,

safety glasses) is sufficient for

handling solid waste.[1]

Aquatic Toxicity Potential Acute/Chronic

Zero-discharge policy. Prevent

entry into drains or surface

water.[2]

Reactivity Stable
Incompatible with strong

oxidizing agents.[2]

Pre-Disposal Protocol: Segregation &
Accumulation[6]
A. Waste Stream Segregation
The most common compliance failure in laboratories is misclassifying fluorinated compounds

as "General Organic Waste."[2]

Correct Stream:Halogenated Organic Waste.[2]

Reasoning: Waste management contractors blend "Non-Halogenated" waste for fuel

blending (energy recovery) in standard kilns.[2] If fluorinated compounds enter this stream,

they damage the kiln liners and release HF.[1][2] They must go to dedicated hazardous

waste incinerators.[2]

B. Container Selection
Solid Waste: Collect in a wide-mouth High-Density Polyethylene (HDPE) jar.
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Why HDPE? While the urea itself is stable, trace hydrolysis can generate minute amounts

of HF over long storage periods; HDPE is resistant to fluoride attack, whereas glass can

be etched.[1]

Liquid Waste (Solutions): Collect in HDPE carboys labeled "Halogenated Solvents."[2]

C. Labeling Requirements
Every container must carry a hazardous waste label with the following specific notations:

Full Chemical Name: (3,4-Difluorophenyl)urea.[2]

Hazard Checkbox: "Toxic" and "Irritant."[2]

Constituent Tag: Clearly mark "Contains Fluorine" or "Halogenated" to alert downstream

technicians.[2]

Disposal Methodologies
Primary Method: High-Temperature Incineration
The only definitive disposal method for (3,4-Difluorophenyl)urea is thermal destruction at a

permitted hazardous waste facility.[1]

Process: Injection into a rotary kiln at >1100°C.

Mechanism: The Carbon-Fluorine bond is exceptionally strong (approx. 485 kJ/mol).[2] High

temperatures are required to mineralize the fluorine.[2][6]

Scrubbing: The exhaust gas is passed through a wet scrubber (typically Sodium Hydroxide)

to convert the generated HF gas into Sodium Fluoride (NaF) salt, which is then captured in

the ash/sludge.[1]

Emergency Spill Cleanup
If the solid material is spilled in the lab:

Isolate: Mark the area.[2]
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PPE: Wear nitrile gloves, lab coat, and N95 dust mask (to prevent inhalation of particulates).

[1]

Containment: Do not dry sweep (creates dust).[2] Use a wet wipe or a HEPA-filtered

vacuum.[2]

Disposal: Place all cleanup materials (wipes, gloves) into the Halogenated Solid Waste

container.

Decision Workflows
Workflow 1: Waste Stream Segregation Logic
This decision tree ensures the compound reaches the correct incinerator.[2]
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Waste Generation:
(3,4-Difluorophenyl)urea

Physical State?

Solid / Powder Solution / Mother Liquor

Contains Halogens (F, Cl, Br)?
(YES - Fluorine)

Stream A: Halogenated Solids
(HDPE Container)

Solid Path

Stream B: Halogenated Solvents
(Carboy)

Liquid Path

High-Temp Incineration
(w/ HF Scrubbing)

Click to download full resolution via product page

Figure 1: Segregation logic dictating the routing of fluorinated urea waste to halogen-

compatible destruction facilities.

Workflow 2: Spill Response Protocol
Immediate actions to take in the event of accidental release.
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Spill Detected Assess Hazard:
Is it < 500g?

Small Spill (<500g)Yes

Large Spill (>500g)

No

1. Don PPE (Nitrile + N95)
2. Wet Wipe / HEPA Vac

3. Bag as Haz Waste

1. Evacuate Area
2. Call EHS / Hazmat

Halogenated Waste Bin

Click to download full resolution via product page

Figure 2: Operational response flow for laboratory spills of solid (3,4-Difluorophenyl)urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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